Cas no 1359655-47-2 (tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate)
Technical Introduction:
Tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate is a versatile pyrimidine derivative widely employed in pharmaceutical and agrochemical synthesis. Its key structural features—a reactive 2-chloro-5-iodo substitution pattern and a tert-butyl carbamate protecting group—make it a valuable intermediate for selective functionalization, particularly in cross-coupling reactions (e.g., Suzuki or Sonogashira couplings). The iodine moiety facilitates further derivatization, while the carbamate group enhances stability during handling and storage. This compound is particularly useful in constructing complex heterocyclic scaffolds for drug discovery, offering precise control over regiochemistry. High purity and consistent reactivity ensure reliable performance in multistep synthetic routes. Suitable for research-scale applications, it is typically handled under inert conditions to preserve integrity.
1359655-47-2 structure
Product Name:tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate
CAS No:1359655-47-2
MF:C9H11ClIN3O2
MW:355.560013055801
MDL:MFCD21364696
CID:2092388
PubChem ID:71307743
Update Time:2025-06-07
tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (2-chloro-5-iodopyrimidin-4-yl)carbamate
- tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate
- AS-82477
- CS-0437545
- tert-Butyl(2-chloro-5-iodopyrimidin-4-yl)carbamate
- AKOS022179852
- MFCD21364696
- 1359655-47-2
- SB58341
- EN300-10826359
- N10701
- tert-Butyl 2-chloro-5-iodopyrimidin-4-ylcarbamate
- (2-Chloro-5-iodo-pyrimidin-4-yl)-carbamic acid tert-butyl ester
-
- MDL: MFCD21364696
- Inchi: 1S/C9H11ClIN3O2/c1-9(2,3)16-8(15)14-6-5(11)4-12-7(10)13-6/h4H,1-3H3,(H,12,13,14,15)
- InChI Key: UVIJHKDRWTXRRD-UHFFFAOYSA-N
- SMILES: IC1=CN=C(N=C1NC(=O)OC(C)(C)C)Cl
Computed Properties
- Exact Mass: 354.95845g/mol
- Monoisotopic Mass: 354.95845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 64.1Ų
tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM363217-1g |
tert-butyl (2-chloro-5-iodopyrimidin-4-yl)carbamate |
1359655-47-2 | 95%+ | 1g |
$480 | 2023-02-02 | |
| eNovation Chemicals LLC | D587834-1g |
(2-Chloro-5-iodo-pyrimidin-4-yl)-carbamic acid tert-butyl ester |
1359655-47-2 | >95% | 1g |
$285 | 2024-05-24 | |
| eNovation Chemicals LLC | D587834-5g |
(2-Chloro-5-iodo-pyrimidin-4-yl)-carbamic acid tert-butyl ester |
1359655-47-2 | >95% | 5g |
$850 | 2024-05-24 | |
| eNovation Chemicals LLC | Y0998936-5g |
tert-butyl 2-chloro-5-iodopyrimidin-4-ylcarbamate |
1359655-47-2 | 95% | 5g |
$810 | 2024-08-02 | |
| eNovation Chemicals LLC | K09185-5g |
Tert-butyl 2-chloro-5-iodopyrimidin-4-ylcarbamate |
1359655-47-2 | >95% | 5g |
$1180 | 2024-05-23 | |
| Ambeed | A801968-100mg |
tert-Butyl (2-chloro-5-iodopyrimidin-4-yl)carbamate |
1359655-47-2 | 95% | 100mg |
$27.0 | 2025-02-26 | |
| Ambeed | A801968-250mg |
tert-Butyl (2-chloro-5-iodopyrimidin-4-yl)carbamate |
1359655-47-2 | 95% | 250mg |
$63.0 | 2025-02-26 | |
| Ambeed | A801968-1g |
tert-Butyl (2-chloro-5-iodopyrimidin-4-yl)carbamate |
1359655-47-2 | 95% | 1g |
$251.0 | 2025-02-26 | |
| Enamine | EN300-10826359-0.05g |
tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate |
1359655-47-2 | 95% | 0.05g |
$125.0 | 2023-10-28 | |
| Enamine | EN300-10826359-0.1g |
tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate |
1359655-47-2 | 95% | 0.1g |
$187.0 | 2023-10-28 |
tert-butyl N-(2-chloro-5-iodopyrimidin-4-yl)carbamate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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